Cas no 1604363-35-0 ((1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol)

(1R)-1-(4-Bromo-2-methoxyphenyl)ethan-1-ol is a chiral secondary alcohol featuring a brominated and methoxylated aromatic ring. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and fine chemicals requiring enantiomeric purity. The presence of both bromo and methoxy substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The hydroxyl group allows for derivatization into esters, ethers, or other derivatives, broadening its applicability in organic synthesis. This compound is characterized by high chemical stability and well-defined stereochemistry, making it suitable for rigorous synthetic workflows. Its consistent purity and structural precision support reproducible results in research and industrial applications.

(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol structure

1604363-35-0 structure

Product Name:(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol

CAS No:1604363-35-0

MF:C₉H₁₁BrO₂

MW:231.086442232132

CID:5769129

PubChem ID:102948715

Update Time:2025-06-09

(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- EN300-1898222
- (1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol
- 1604363-35-0
- Inchi： 1S/C9H11BrO2/c1-6(11)8-4-3-7(10)5-9(8)12-2/h3-6,11H,1-2H3/t6-/m1/s1
- InChI Key： OCMTXXHLWSWIAQ-ZCFIWIBFSA-N
- SMILES： BrC1C=CC(=C(C=1)OC)[C@@H](C)O

Computed Properties

Exact Mass: 229.99424g/mol
Monoisotopic Mass: 229.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 141
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 29.5Å²

(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol Pricemore >>

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Enamine	EN300-1898222-0.05g	(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol	1604363-35-0	0.05g	$647.0	2023-09-18
Enamine	EN300-1898222-0.1g	(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol	1604363-35-0	0.1g	$678.0	2023-09-18
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Enamine	EN300-1898222-0.5g	(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol	1604363-35-0	0.5g	$739.0	2023-09-18
Enamine	EN300-1898222-1.0g	(1R)-1-(4-bromo-2-methoxyphenyl)ethan-1-ol	1604363-35-0	1g	$943.0	2023-06-04
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